Cas no 117309-94-1 (Cytidine, 5-octyl-,cyclic 3',5'-(hydrogen phosphate), monoammonium salt (9CI))

• Product Name: Cytidine, 5-octyl-,cyclic 3',5'-(hydrogen phosphate), monoammonium salt (9CI)
• CAS No: 117309-94-1
• MF: C₁₆H₂₆N₃O₇P
• MW: 403.367305278778
• CID: 196627
• PubChem ID: 512625
• Update Time: 2025-04-19

Cytidine, 5-octyl-,cyclic 3',5'-(hydrogen phosphate), monoammonium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Cytidine, 5-octyl-,cyclic 3',5'-(hydrogen phosphate), monoammonium salt (9CI)
• 4-amino-1-[(6R,7R)-2,7-dihydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-5-heptylpyrimidin-2-one
• 117309-94-1
• 6-(5-Heptyl-2-hydroxy-4-iminopyrimidin-1(4H)-yl)-2,7-dihydroxytetrahydro-2H,4H-2lambda~5~-furo[3,2-d][1,3,2]dioxaphosphinin-2-one
• DTXSID70922402
• 4-amino-1-[(6R,7R)-2,7-dihydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-5-heptyl-pyrimidin-2-one

• Inchi： 1S/C16H26N3O7P/c1-2-3-4-5-6-7-10-8-19(16(21)18-14(10)17)15-12(20)13-11(25-15)9-24-27(22,23)26-13/h8,11-13,15,20H,2-7,9H2,1H3,(H,22,23)(H2,17,18,21)/t11?,12-,13?,15-/m1/s1
• InChI Key： AUUXQIVNYSIYOR-HNQLUHSGSA-N
• SMILES： P1(=O)(O)OCC2C([C@H]([C@H](N3C(N=C(C(CCCCCCC)=C3)N)=O)O2)O)O1

Computed Properties

• Exact Mass: 403.15098
• Monoisotopic Mass: 403.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144A^2
• XLogP3: 0.2

Experimental Properties

• Density: 1.64
• Boiling Point: 600.3°Cat760mmHg
• Flash Point: 316.8°C
• Refractive Index: 1.672
• PSA: 143.91
• LogP: 1.45490